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Introduction

Lead-based paint is a significant environmental and health hazard, particularly for children. The
development of simple, rapid, and reliable methods for the detection of lead in paint is crucial
for public safety and environmental remediation. The sodium rhodizonate test is a well-
established colorimetric method for the qualitative and semi-quantitative detection of lead. This
document provides detailed application notes and protocols for the use of sodium rhodizonate
in testing for lead in paint, intended for researchers, scientists, and drug development
professionals.

Principle of the Test

The sodium rhodizonate test is based on the chemical reaction between lead (Il) ions and
sodium rhodizonate. In an acidic medium (typically pH 2.8), sodium rhodizonate reacts with
lead ions to form a scarlet to red-colored complex, lead rhodizonate.[1][2] A subsequent
confirmation step involves the addition of a strong acid, such as hydrochloric acid. If lead is
present, the red color will transition to a blue-violet color, which is specific for lead under these
conditions.[3] The intensity of the color can provide a semi-quantitative indication of the lead
concentration.

Materials and Reagents
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e Sodium Rhodizonate (disodium salt)

» Deionized or distilled water

 Tartaric acid

e Sodium bitartrate

e Hydrochloric acid (5% v/v)

o Cotton swabs or filter paper

e Scalpel or paint scraper

o Small spray bottles

» Positive control (e.g., a solution of lead acetate or a certified lead-containing paint chip)
* Negative control (a lead-free paint chip)

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
e Handle hydrochloric acid with care in a well-ventilated area or fume hood.

o Dispose of all chemical waste according to institutional and local regulations.

e Avoid creating and inhaling dust from lead-based paint.

Experimental Protocols
Reagent Preparation

5.1.1. Sodium Rhodizonate Solution (Saturated)
» Add a small amount of sodium rhodizonate powder to a clean, dry vial.

» Add deionized or distilled water dropwise while agitating until a saturated solution is formed
(a small amount of undissolved solid should remain).
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This solution is unstable and should be prepared fresh before each use.

5.1.2. Buffer Solution (pH 2.8)

Prepare a buffer solution by dissolving sodium bitartrate and tartaric acid in deionized or
distilled water to achieve a pH of 2.8.[3]

Transfer the solution to a labeled spray bottle.

5.1.3. Hydrochloric Acid Solution (5%)

Carefully dilute concentrated hydrochloric acid with deionized or distilled water to a final
concentration of 5% (v/v).

Transfer the solution to a labeled spray bottle.

Sample Preparation and Testing Protocol

Surface Preparation: Select a test area on the painted surface. If the surface is dirty, clean a
small area with a damp cloth and allow it to dry completely.

Paint Excision: Using a clean scalpel or paint scraper, make a small cut or "X" through all
layers of paint down to the substrate. This exposes all layers of paint for testing.

Positive and Negative Controls: Before testing the unknown sample, perform the test on a
known positive and negative control to ensure the reagents are active and the procedure is
being performed correctly.

Application of Reagents (Two-Step Method): a. Moisten a cotton swab or a piece of filter
paper with the buffer solution (pH 2.8). b. Rub the moistened applicator firmly over the
excised paint area to collect a sample. c. Apply a few drops of the saturated sodium
rhodizonate solution to the applicator. d. Observe for a color change. A pink to scarlet-red
color indicates the potential presence of lead or other heavy metals.[1][3] e. Confirmation
Step: To the area on the applicator that turned red, apply a few drops of the 5% hydrochloric
acid solution. f. Observe the color change. If the red color turns to a blue-violet, the presence
of lead is confirmed.[3] This color change may be transient, so observation should be
immediate.[3]
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« Interpretation of Results:

o Positive: A pink to red color that turns blue-violet upon addition of hydrochloric acid
confirms the presence of lead.

o Negative: No color change or a yellow/orange color from the rhodizonate solution itself
indicates the absence of detectable lead.

o Inconclusive: A pink or red color that disappears or turns yellow upon the addition of
hydrochloric acid suggests the presence of interfering ions, such as barium.[1]

Data Presentation

The performance of the sodium rhodizonate test can be influenced by various factors
including the lead concentration, the type of paint, and the presence of interfering substances.
The following tables summarize performance data from various studies.
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Parameter

Value

Reference

Detection Limit

Can detect lead down to
approximately 500 parts per
million.

[4]

Sensitivity

For paint, sensitivity has been
reported to be 91.7% across
various temperatures. For soil,
sensitivity is lower and
temperature-dependent
(28.6% at 22°C and 56°C,
85.7% at 110°C).

[5]

Specificity

For paint, specificity has been
reported between 77.8% and
88.9% depending on
temperature. For soil,
specificity was reported as
100%.

[5]

Interferences

Barium can produce a red-
brown color that is
independent of pH and can be
a positive interferant. Other
divalent metals like strontium,
copper, zinc, tin, cadmium,
mercury, bismuth, and calcium
can also form colored

complexes, but many of these

are colorless in acidic medium.

[1](6]

[1](6]

Mandatory Visualizations
Experimental Workflow
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Confirmation

Apply 5% HCI Blue-Violet Color
to Red Area
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Caption: Experimental workflow for the sodium rhodizonate test for lead in paint.
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Caption: Chemical reaction pathway for the detection of lead using sodium rhodizonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Sodium Rhodizonate
Test for Lead in Paint]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b147456#using-sodium-rhodizonate-to-test-for-lead-
in-paint]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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